Cas no 2770557-69-0 (Acetamide, 2-chloro-N-[4-(3-chloro-4-methoxyphenyl)-2-thiazolyl]-)

• Product Name: Acetamide, 2-chloro-N-[4-(3-chloro-4-methoxyphenyl)-2-thiazolyl]-
• CAS No: 2770557-69-0
• MF: C₁₂H₁₀Cl₂N₂O₂S
• MW: 317.190999507904
• CID: 5194975
• Update Time: 2025-07-23

Acetamide, 2-chloro-N-[4-(3-chloro-4-methoxyphenyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-[4-(3-chloro-4-methoxyphenyl)-2-thiazolyl]-

• Inchi： 1S/C12H10Cl2N2O2S/c1-18-10-3-2-7(4-8(10)14)9-6-19-12(15-9)16-11(17)5-13/h2-4,6H,5H2,1H3,(H,15,16,17)
• InChI Key： PRPREAWTSHLPCW-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C(Cl)=C2)=CS1)(=O)CCl

Additional information on Acetamide, 2-chloro-N-[4-(3-chloro-4-methoxyphenyl)-2-thiazolyl]-

Acetamide, 2-chloro-N-[4-(3-chloro-4-methoxyphenyl)-2-thiazolyl]- (CAS No. 2770557-69-0): A Comprehensive Overview

Acetamide, 2-chloro-N-[4-(3-chloro-4-methoxyphenyl)-2-thiazolyl]-, identified by its CAS number 2770557-69-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of Acetamide, 2-chloro-N-[4-(3-chloro-4-methoxyphenyl)-2-thiazolyl]- is characterized by the presence of several key functional groups, including a chloro-substituted acetamide moiety and a thiazole ring embedded within a phenyl ring system. The presence of these elements not only contributes to the compound's overall complexity but also opens up numerous possibilities for its interaction with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. The thiazole scaffold, in particular, has been extensively studied for its potential applications in treating various diseases, including infectious diseases, cancer, and inflammatory conditions. The incorporation of additional functional groups, such as chloro and methoxy substituents on the phenyl ring, further enhances the compound's pharmacological profile.

One of the most compelling aspects of Acetamide, 2-chloro-N-[4-(3-chloro-4-methoxyphenyl)-2-thiazolyl]- is its potential as a lead compound for the development of new drugs. Researchers have been exploring its biological activity by investigating its interactions with various enzymes and receptors. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

The synthesis of Acetamide, 2-chloro-N-[4-(3-chloro-4-methoxyphenyl)-2-thiazolyl]- presents an intriguing challenge due to the complexity of its structure. However, advancements in synthetic chemistry have made it possible to construct this molecule with high precision and yield. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has enabled chemists to efficiently assemble the various fragments that make up this compound.

The pharmacokinetic properties of Acetamide, 2-chloro-N-[4-(3-chloro-4-methoxyphenyl)-2-thiazolyl]- are also of great interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a therapeutic agent. Initial pharmacokinetic studies have provided valuable insights into the compound's behavior in vivo, suggesting that it may have favorable properties for drug development.

In addition to its potential therapeutic applications, Acetamide, 2-chloro-N-[4-(3-chloro-4-methoxyphenyl)-2-thiazolyl]- may also find utility in other areas of research. For instance, it could serve as a building block for the synthesis of more complex molecules or be used as an intermediate in the production of other pharmaceuticals. The versatility of this compound makes it a valuable asset in the chemist's toolkit.

The field of medicinal chemistry is constantly evolving, and new discoveries are being made at a rapid pace. Researchers are continually seeking innovative ways to develop drugs that are more effective and have fewer side effects. Compounds like Acetamide, 2-chloro-N-[4-(3-chloro-4-methoxyphenyl)-2-thiazolyl]- represent the cutting edge of this research, offering hope for future breakthroughs in healthcare.

In conclusion, Acetamide, 2-chloro-N-[4-(3-chloro-4-methoxyphenyl)-2-thiazolyl]- (CAS No. 2770557-69-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activity make it an attractive candidate for further investigation. As our understanding of its properties continues to grow, so too does the likelihood that it will play a crucial role in the development of new medicines.